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Cat. No.: B11748223 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pantonine is a novel small molecule inhibitor of the Janus kinase (JAK) signaling pathway, a

critical mediator of inflammatory responses. Dysregulation of the JAK-STAT pathway is

implicated in a variety of autoimmune and inflammatory diseases. These application notes

provide detailed protocols for the in vivo administration of Pantonine in preclinical animal

models to assess its pharmacokinetic profile and therapeutic efficacy.

Data Presentation: Pharmacokinetic Profile of
Pantonine
The pharmacokinetic (PK) properties of Pantonine are crucial for determining its absorption,

distribution, metabolism, and excretion (ADME) profile, which in turn informs dosing regimens

for efficacy studies. Below is a summary of key PK parameters following administration of

Pantonine via different routes in a murine model.
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Route of
Administrat
ion

Dose
(mg/kg)

Cmax
(ng/mL)

Tmax (h)
AUC (0-t)
(ng·h/mL)

Bioavailabil
ity (%)

Intravenous

(IV)
2 1580 0.08 2450 100

Intraperitonea

l (IP)
10 1250 0.5 4890 80

Oral (PO) 20 780 1.0 3100 32

Subcutaneou

s (SC)
10 950 0.75 4200 86

Table 1: Pharmacokinetic Parameters of Pantonine in Mice. Data are presented as mean (n=5

per group). Cmax: Maximum plasma concentration; Tmax: Time to reach Cmax; AUC(0-t): Area

under the plasma concentration-time curve from time 0 to the last measurable time point.

Signaling Pathway
Pantonine exerts its anti-inflammatory effects by inhibiting the JAK-STAT signaling pathway,

which is activated by various cytokines. Upon cytokine binding to its receptor, associated Janus

kinases (JAKs) are activated, leading to the phosphorylation of Signal Transducer and Activator

of Transcription (STAT) proteins. Phosphorylated STATs then dimerize, translocate to the

nucleus, and induce the transcription of pro-inflammatory genes. Pantonine blocks the kinase

activity of JAKs, thereby preventing the downstream signaling cascade.
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To cite this document: BenchChem. [Application Notes and Protocols for In Vivo Delivery of
Pantonine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11748223#pantonine-delivery-methods-for-in-vivo-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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